Cas no 608-08-2 (3-Indolyl Acetate)

3-Indolyl Acetate Properties

Names and Identifiers

• 1H-Indol-3-yl acetate
• 3-Acetoxyindole~Indolyl acetate~Y-acetate
• Indoxyl acetate 3-Indoxyl acetate
• 3-Indolyl acetate
• 3-Indoxyl acetate
• 3-Acetoxyindole
• Indoxyl acetate
• 1h-indol-3-ol, acetate (ester)
• indol-3-ol, acetate (ester)
• 3-acetato-indole
• indoxyl-o-acetate
• Indole, 3-acetato-
• Indoxylacetate
• 1H-Indol-3-ol, 3-acetate
• indol-3-yl acetate
• acetic acid 1H-indol-3-yl ester
• JBOPQACSHPPKEP-UHFFFAOYSA-N
• Indoxyl acetate, 97%
• 3-acetoxyindol
• INDOLE ACETATE
• Indol-3-ol, acetate
• 1H-indol-
• +Expand

• MDL： MFCD00014561
• InChIKey： JBOPQACSHPPKEP-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO2/c1-7(12)13-10-6-11-9-5-3-2-4-8(9)10/h2-6,11H,1H3
• SMILES： O(C(C([H])([H])[H])=O)C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C21
• BRN： 0143086

Computed Properties

• Exact Mass: 175.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.063329
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.1
• Molecular Weight: 175.18

Experimental Properties

• LogP: 2.09320
• PSA: 42.09000
• Refractive Index: 1.5060 (estimate)
• Water Partition Coefficient: Soluble in ethanol, water, chloroform, dichloromethane and methanol.
• Boiling Point: 339.1℃ at 760 mmHg
• Melting Point: 126.0 to 131.0 deg-C
• Flash Point: 158.9 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.1999 (rough estimate)

3-Indolyl Acetate Security Information

• Symbol: GHS07
• RTECS：AI3325000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： R22;R36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：8-10-21

3-Indolyl Acetate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents